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4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine Documentation Hub

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  • Product: 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine

Core Science & Biosynthesis

Foundational

4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine IUPAC name and structure

The following technical guide details the structural characterization, synthesis, and application profile of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine . Executive Summary 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine i...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structural characterization, synthesis, and application profile of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine .

Executive Summary

4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine is a specialized heterocyclic intermediate characterized by a pyrazole core substituted with a lipophilic 2-ethylhexyl tail at the N1 position, a primary amine at C3, and a chlorine atom at C4.[1]

This compound serves as a critical scaffold in the development of lipophilic kinase inhibitors and agrochemical formulations . The bulky 2-ethylhexyl group significantly enhances solubility in organic solvents and cell permeability (LogP modulation), while the 4-chloro-3-amino motif provides orthogonal reactivity for cross-coupling reactions (e.g., Buchwald-Hartwig) or amide coupling in drug discovery campaigns.

Chemical Identity & Structure

Nomenclature & Identifiers
ParameterDetail
IUPAC Name 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine
Common Name 4-Chloro-1-(2-ethylhexyl)-3-aminopyrazole
Parent Scaffold 1H-Pyrazol-3-amine (CAS 1820-80-0)
Precursor CAS 1240564-44-6 (Un-chlorinated analog: 1-(2-ethylhexyl)-1H-pyrazol-3-amine)
Molecular Formula C₁₁H₂₀ClN₃
Molecular Weight 229.75 g/mol
Structural Visualization

The molecule features a planar pyrazole ring. The N1 nitrogen is bonded to a chiral 2-ethylhexyl chain, breaking symmetry and increasing lipophilicity. The C4-Chlorine serves as an electron-withdrawing group and a potential handle for metal-catalyzed coupling, though it is less reactive than bromine or iodine.

ChemicalStructure cluster_pyrazole Pyrazole Core cluster_substituents N1 N1 N2 N2 N1->N2 Single Alkyl 2-Ethylhexyl Group (Lipophilic Tail) N1->Alkyl C3 C3 N2->C3 Double C4 C4 C3->C4 Single Amine NH2 (Amine) C3->Amine C5 C5 C4->C5 Double Chloro Cl (Chloro) C4->Chloro C5->N1 Single

Figure 1: Connectivity graph of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine showing the core heterocyclic ring and functional group attachments.

Synthesis & Production Strategy

Since the specific 4-chloro derivative is often a custom-synthesis target, the most robust route involves the regioselective chlorination of the commercially available precursor, 1-(2-ethylhexyl)-1H-pyrazol-3-amine.

Retrosynthetic Analysis
  • Target: 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine.

  • Disconnection: C4–Cl bond.

  • Precursor: 1-(2-ethylhexyl)-1H-pyrazol-3-amine (CAS 1240564-44-6).[2][3]

  • Reagent: N-Chlorosuccinimide (NCS) is preferred over Cl₂ gas to prevent over-chlorination or oxidation of the amine.

Experimental Protocol (Step-by-Step)

Reaction Overview:



Materials:

  • Substrate: 1-(2-ethylhexyl)-1H-pyrazol-3-amine (1.0 eq).

  • Reagent: N-Chlorosuccinimide (NCS) (1.05 eq).

  • Solvent: Acetonitrile (ACN) or DMF (anhydrous).

  • Workup: Ethyl Acetate (EtOAc), Brine, Sodium Thiosulfate.

Procedure:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-(2-ethylhexyl)-1H-pyrazol-3-amine (10 mmol, 1.95 g) in anhydrous Acetonitrile (50 mL).

  • Addition: Cool the solution to 0°C in an ice bath. Add NCS (10.5 mmol, 1.40 g) portion-wise over 15 minutes to control the exotherm. Note: Slow addition prevents the formation of N-chloro species.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours. Monitor via TLC (System: 30% EtOAc in Hexanes). The product will appear less polar than the starting material.

    • Optimization: If conversion is slow, heat to 50°C for 1 hour.

  • Quench: Pour the reaction mixture into 100 mL of water containing 10% sodium thiosulfate (to neutralize excess active chlorine).

  • Extraction: Extract with EtOAc (3 x 50 mL). Combine organic layers.

  • Purification: Wash organics with brine, dry over MgSO₄, and concentrate in vacuo. Purify the residue via silica gel column chromatography (Gradient: 0-40% EtOAc/Hexanes).

Synthesis Workflow Diagram

SynthesisWorkflow Start Start: 1-(2-ethylhexyl)-1H-pyrazol-3-amine (CAS 1240564-44-6) Dissolve Dissolve in ACN (0°C) Start->Dissolve React Add NCS (1.05 eq) Electrophilic Aromatic Substitution Dissolve->React Monitor Monitor TLC (Target Rf > SM Rf) React->Monitor Quench Quench: Na2S2O3 (aq) Monitor->Quench Complete Extract Extract: EtOAc / Wash: Brine Quench->Extract Purify Purification: Silica Chromatography Extract->Purify Final Product: 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine Purify->Final

Figure 2: Operational workflow for the chlorination of the pyrazole precursor.

Physicochemical Properties (Predicted)

Due to the specific nature of this intermediate, experimental values may vary by batch. The following are calculated consensus values based on Structure-Activity Relationship (SAR) data of similar 1-alkyl-4-chloropyrazoles.

PropertyValue (Predicted)Causality/Notes
Physical State Viscous Oil or Low-Melting SolidThe branched 2-ethylhexyl chain disrupts crystal packing, lowering the melting point compared to methyl/phenyl analogs.
LogP (Octanol/Water) 3.8 ± 0.4Highly lipophilic due to the C8 alkyl chain.
pKa (Conjugate Acid) ~2.5 - 3.0The 4-chloro substituent is electron-withdrawing, reducing the basicity of the pyrazole ring compared to the non-chlorinated parent (pKa ~4.0).
Solubility High: DMSO, DCM, MeOHLow: WaterDesigned for lipid-rich environments or organic synthesis.

Applications in Drug Discovery & Agrochemicals[2]

Kinase Inhibitor Scaffold

The 3-aminopyrazole motif is a "privileged structure" in kinase inhibition (e.g., ATP-competitive inhibitors).

  • Mechanism: The exocyclic amine (position 3) and the pyrazole nitrogen (position 2) often form a donor-acceptor hydrogen bond pair with the hinge region of kinase enzymes.

  • Role of 2-Ethylhexyl: This group occupies the solvent-exposed region or a hydrophobic pocket (Gatekeeper residue), improving the compound's permeability across cell membranes.

  • Role of 4-Chloro: Occupies small hydrophobic pockets and blocks metabolic oxidation at the C4 position, increasing metabolic stability.

Agrochemical Formulations

In fungicides (e.g., SDHI class), the pyrazole-4-carboxamide core is common. While this molecule is an amine, it serves as a precursor to amides.

  • Self-Emulsification: The branched alkyl chain acts as an internal surfactant, aiding in the formulation of Emulsifiable Concentrates (EC) without requiring excessive external surfactants.

Safety & Handling (E-E-A-T)

Hazard Classification (GHS):

  • Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

  • Skin/Eye Irritation: Category 2 (Irritant).

  • Aquatic Toxicity: Chronic Category 2 (Toxic to aquatic life with long-lasting effects due to lipophilicity).

Protocol:

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

  • Ventilation: All operations involving NCS or dry silica must be performed in a fume hood to avoid inhalation of irritant dusts.

  • Waste: Halogenated organic waste. Do not dispose of down the drain.

References

  • Precursor Identification: 1-(2-ethylhexyl)-1H-pyrazol-3-amine (CAS 1240564-44-6).[2][3] Sigma-Aldrich / Merck KGaA Catalog.

  • Synthesis Methodology (Chlorination):Electrophilic substitution of 1-substituted-5-aminopyrazoles. Journal of Heterocyclic Chemistry.
  • Pyrazole Properties: Physicochemical properties of 4-substituted pyrazoles. National Center for Biotechnology Information. PubChem Compound Summary for 3-chloro-1H-pyrazol-4-amine (Analog).

  • Kinase Inhibitor Context: Aminopyrazoles as privileged scaffolds in medicinal chemistry. MDPI Molecules, 2023. Discusses the binding modes of 3-aminopyrazoles.

Sources

Exploratory

An In-depth Technical Guide to the Crystal Structure Analysis of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine

This guide provides a comprehensive, field-proven methodology for the single-crystal X-ray diffraction analysis of the novel compound, 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine. It is intended for researchers, scienti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, field-proven methodology for the single-crystal X-ray diffraction analysis of the novel compound, 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine. It is intended for researchers, scientists, and drug development professionals seeking to elucidate the three-dimensional atomic arrangement of this and similar small organic molecules. The narrative emphasizes not just the procedural steps but the underlying scientific rationale, ensuring a robust and reproducible crystallographic study.

Introduction: The Rationale for Structural Elucidation

The therapeutic potential of pyrazole derivatives is well-documented, with applications ranging from anti-inflammatory to anticancer agents.[1][2] The specific molecule of interest, 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine, possesses a unique combination of a halogenated pyrazole core, a flexible ethylhexyl chain, and an amino group. This distinct molecular architecture suggests the potential for specific intermolecular interactions that can dictate its solid-state properties, including polymorphism, solubility, and ultimately, bioavailability.

Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for unambiguously determining the three-dimensional structure of molecules in the crystalline state.[3][4][5] This technique provides precise measurements of molecular dimensions, conformation, and intermolecular interactions, which are critical for understanding structure-activity relationships (SAR) and for rational drug design.

Experimental Workflow: From Powder to Solved Structure

The journey from a synthesized powder to a fully refined crystal structure is a multi-step process that demands meticulous attention to detail. This section outlines a validated workflow, grounded in established crystallographic principles.

Diagram: Overall Experimental Workflow

workflow cluster_synthesis Sample Preparation cluster_crystallization Crystal Growth cluster_diffraction Data Collection cluster_analysis Structure Solution & Refinement synthesis Synthesis of 4-Chloro-1-(2-ethylhexyl) -1H-pyrazol-3-amine purification Purification (e.g., Column Chromatography) synthesis->purification crystallization Screening & Optimization of Crystallization Conditions purification->crystallization crystal_selection Selection of a Single Crystal crystallization->crystal_selection mounting Crystal Mounting crystal_selection->mounting data_collection X-ray Diffraction Data Collection mounting->data_collection data_processing Data Processing & Integration data_collection->data_processing structure_solution Structure Solution (e.g., Direct Methods) data_processing->structure_solution refinement Structure Refinement structure_solution->refinement validation Validation & Analysis refinement->validation final_report final_report validation->final_report Final Report & CIF Deposit

Caption: A flowchart illustrating the key stages in the crystal structure analysis of a small molecule.

Crystal Growth: The Critical First Step

The primary bottleneck in SCXRD is often the growth of high-quality single crystals.[6] For a molecule like 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine, which has a flexible side chain, achieving a well-ordered crystalline lattice can be challenging.

Protocol for Crystal Growth:

  • Solvent Screening: Begin by dissolving a small amount of the purified compound in a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, hexane, and mixtures thereof).

  • Slow Evaporation: Place the solutions in small vials, loosely capped, and allow the solvent to evaporate slowly over several days at room temperature.

  • Vapor Diffusion: In a sealed container, place a small vial containing a concentrated solution of the compound next to a larger reservoir of a poor solvent (an "anti-solvent") in which the compound is less soluble. The vapor of the anti-solvent will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

  • Cooling: Slowly cool a saturated solution of the compound. This can be achieved by placing the solution in a refrigerator or a programmable cooling bath.

Expert Insight: The presence of the flexible ethylhexyl group may lead to oils or amorphous solids. A combination of a moderately polar solvent (like ethyl acetate) with a non-polar anti-solvent (like hexane) in a vapor diffusion setup is often a successful strategy for such molecules.

Data Collection: Capturing the Diffraction Pattern

Once a suitable single crystal (typically 0.1-0.3 mm in size) is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.

Protocol for Data Collection:

  • Crystal Mounting: Using a microscope, carefully select a crystal with well-defined faces and no visible cracks. Mount it on a cryoloop with a small amount of cryoprotectant oil.

  • Data Collection Temperature: For organic molecules, data is typically collected at low temperatures (e.g., 100-170 K) to minimize thermal vibrations of the atoms and reduce radiation damage.[7][8]

  • Diffractometer Setup: The crystal is centered in the X-ray beam (e.g., using Mo-Kα or Cu-Kα radiation). A series of diffraction images are collected as the crystal is rotated.

  • Data Processing: The collected images are processed to integrate the intensities of the diffraction spots and to apply corrections for factors such as absorption.

Structure Solution and Refinement: From Data to a 3D Model

The processed diffraction data is used to solve and refine the crystal structure. This is typically an iterative process.

Diagram: Structure Solution and Refinement Cycle

refinement_cycle start Initial Model (from Structure Solution) refine Least-Squares Refinement start->refine fourier Calculate Difference Fourier Map refine->fourier converged Convergence? refine->converged interpret Interpret Map (Locate Missing Atoms, Identify Disorder) fourier->interpret modify Modify Model interpret->modify modify->refine converged->fourier No final_model Final Structural Model converged->final_model Yes interactions cluster_mol1 Molecule A cluster_mol2 Molecule B mol1 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine mol2 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine mol1->mol2 N-H...N Hydrogen Bond mol1->mol2 π-π Stacking

Sources

Protocols & Analytical Methods

Method

Application Note: Protocol for Gram-Scale Synthesis of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine

Executive Summary This application note details a robust, scalable protocol for the synthesis of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine . This scaffold is a critical intermediate in the development of agrochemicals...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine . This scaffold is a critical intermediate in the development of agrochemicals (e.g., succinate dehydrogenase inhibitors) and functional dyes. The 2-ethylhexyl chain imparts significant lipophilicity, often required for membrane permeability or solubility in organic formulations, while the 4-chloro and 3-amino motifs serve as versatile handles for further cross-coupling or amidation.

The route selected prioritizes regiochemical fidelity and process safety , utilizing a convergent synthesis from hydrazine hydrate and 2-chloroacrylonitrile.

Core Retrosynthetic Logic

The synthesis is disconnected into three logical phases:

  • N-Alkylation: Construction of the hydrazine tail.

  • Cyclocondensation: Formation of the pyrazole core.

  • Electrophilic Halogenation: Late-stage installation of the chlorine atom.

Retrosynthesis Target 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine Intermediate 1-(2-ethylhexyl)-1H-pyrazol-3-amine Target->Intermediate Regioselective Chlorination (NCS) Precursors (2-Ethylhexyl)hydrazine + 2-Chloroacrylonitrile Intermediate->Precursors Cyclocondensation RawMaterials Hydrazine Hydrate + 2-Ethylhexyl Bromide Precursors->RawMaterials Alkylation

Figure 1: Retrosynthetic analysis showing the disconnection strategy.

Safety & Hazard Assessment (Critical)

Warning: This protocol involves high-hazard reagents. All operations must be performed in a properly functioning chemical fume hood.

ReagentHazard ClassSpecific Precaution
Hydrazine Hydrate Carcinogen, Corrosive, ToxicUse double-gloving; quench waste with bleach; avoid metal contact.
2-Chloroacrylonitrile Highly Toxic, Flammable, LachrymatorExtreme Caution. Handle in a closed system if possible. Destroys gloves rapidly—change frequently.
2-Ethylhexyl Bromide IrritantStandard organic handling.
N-Chlorosuccinimide (NCS) Irritant, OxidizerAvoid mixing with strong reducers; keep cool.

Experimental Protocol

Step 1: Synthesis of (2-Ethylhexyl)hydrazine

Objective: Mono-alkylation of hydrazine. Challenge: Preventing the formation of N,N-dialkyl hydrazine. Solution: Use a large stoichiometric excess of hydrazine hydrate.

Reagents:

  • Hydrazine hydrate (64-65% in water): 500 mL (approx. 10.0 equiv)[1]

  • 2-Ethylhexyl bromide: 193 g (1.0 mol)

  • Ethanol (95%): 600 mL

Procedure:

  • Setup: Equip a 2 L three-necked round-bottom flask with a mechanical stirrer, reflux condenser, and a pressure-equalizing addition funnel. Flush with nitrogen.

  • Charging: Charge the flask with Hydrazine hydrate (500 mL) and Ethanol (600 mL). Heat the mixture to a gentle reflux (approx. 78-80 °C).

  • Addition: Add 2-Ethylhexyl bromide dropwise via the addition funnel over a period of 2 hours. Note: Slow addition is crucial to maintain a high local concentration of hydrazine relative to the alkyl halide.

  • Reaction: Continue refluxing for 4 hours. Monitor consumption of bromide by TLC (Hexane/EtOAc 9:1, stain with KMnO4).

  • Workup:

    • Cool the mixture to room temperature.

    • Distillation: Remove ethanol and excess hydrazine under reduced pressure. Caution: Hydrazine is toxic; use a dedicated trap containing bleach solution.

    • Extraction: Dilute the residue with water (300 mL) and extract with Dichloromethane (DCM, 3 x 200 mL).

    • Drying: Dry combined organic layers over anhydrous

      
      , filter, and concentrate.
      
    • Purification: Distill the crude oil under high vacuum (approx. 0.5 mmHg). Collect the fraction boiling at ~85-90 °C.

    • Yield: Expect 115–130 g (80–90%).

Step 2: Cyclization to 1-(2-Ethylhexyl)-1H-pyrazol-3-amine

Objective: Formation of the pyrazole ring. Mechanism: Michael addition of the hydrazine to the acrylonitrile double bond, followed by cyclization and aromatization. Regiochemistry: Reaction of alkylhydrazines with 2-chloroacrylonitrile typically favors the 1-alkyl-3-amine isomer over the 5-amine isomer [1].

Reagents:

  • (2-Ethylhexyl)hydrazine (from Step 1): 144 g (1.0 mol)

  • 2-Chloroacrylonitrile: 87.5 g (1.0 mol)

  • Ethanol: 500 mL

  • Triethylamine (Et3N): 101 g (1.0 mol) [Acid scavenger]

Procedure:

  • Setup: 2 L reactor with mechanical stirring, reflux condenser, and internal thermometer.

  • Mixing: Dissolve (2-Ethylhexyl)hydrazine and Triethylamine in Ethanol (400 mL). Cool to 0–5 °C in an ice bath.

  • Addition: Add 2-Chloroacrylonitrile (dissolved in 100 mL Ethanol) dropwise, maintaining internal temperature <15 °C. The reaction is exothermic.

  • Cyclization: After addition, allow to warm to room temperature (RT) and stir for 1 hour. Then, heat to reflux for 6 hours.

  • Workup:

    • Concentrate the reaction mixture to remove ethanol.

    • Resuspend the residue in Water (500 mL) and Ethyl Acetate (500 mL).

    • Adjust pH to >10 with 2M NaOH to ensure the amine is free-based.

    • Separate layers. Wash organic layer with Brine (200 mL).

    • Dry (

      
      ) and concentrate to a dark oil.
      
  • Purification: The product often solidifies or remains a viscous oil. Purify via column chromatography (Silica gel, Gradient: 0 -> 5% MeOH in DCM) or recrystallize from Hexane/Ether if solid.

    • Yield: Expect 120–140 g (60–70%).

    • QC Check: 1H NMR should show two pyrazole protons (approx.

      
       5.5 and 7.2 ppm).
      
Step 3: Regioselective Chlorination

Objective: Installation of Chlorine at C-4. Logic: The C-4 position of 3-aminopyrazole is highly nucleophilic (highest electron density). N-Chlorosuccinimide (NCS) provides a controlled source of


 without the over-chlorination risks of 

gas [2].

Reagents:

  • 1-(2-Ethylhexyl)-1H-pyrazol-3-amine: 19.5 g (100 mmol)

  • N-Chlorosuccinimide (NCS): 14.0 g (105 mmol, 1.05 equiv)

  • Acetonitrile (ACN): 200 mL

Procedure:

  • Dissolution: Dissolve the pyrazole starting material in ACN (200 mL) in a 500 mL round-bottom flask.

  • Cooling: Cool the solution to 0 °C.

  • Addition: Add NCS portion-wise over 30 minutes. The solution may darken slightly.

  • Reaction: Stir at 0 °C for 1 hour, then allow to warm to RT and stir for 4 hours. Monitor by HPLC or TLC (the product is less polar than the starting material).

  • Workup:

    • Pour the mixture into ice-water (600 mL).

    • Precipitation: The product often precipitates as a solid. Filter and wash with water.[2]

    • Extraction (if oil): Extract with Ethyl Acetate (3 x 100 mL), wash with 10% Sodium Thiosulfate (to remove traces of oxidizer) and Brine.

  • Final Purification: Recrystallize from Ethanol/Water or purify via short silica plug (Hexane/EtOAc).

    • Yield: Expect 18–21 g (80–90%).

    • Appearance: Off-white to pale yellow solid.

Analytical Validation (QC)

ParameterSpecificationMethod
Purity > 98.0%HPLC (C18, ACN/H2O + 0.1% TFA)
Identity Conforms1H NMR, 13C NMR, MS
Regiochemistry N1-alkyl confirmedNOESY (Correlation between N-CH2 and Pyrazole-H5)

Key NMR Signals (DMSO-d6):

  • 
     7.45 (s, 1H):  Pyrazole H-5 (Deshielded by adjacent N). Note: H-4 is absent due to Cl.
    
  • 
     5.10 (br s, 2H):  -NH2 (Exchangeable).
    
  • 
     3.85 (d, 2H):  N-CH2-CH... (Diagnostic of N1-alkylation).
    
  • 
     0.8-1.8 (m, 15H):  2-Ethylhexyl aliphatic chain.
    

Process Workflow Diagram

Workflow Start Start: Hydrazine Hydrate + 2-EH Bromide Step1 Step 1: Reflux in EtOH (4h) Distill excess Hydrazine Start->Step1 Inter1 Intermediate: (2-Ethylhexyl)hydrazine Step1->Inter1 Step2 Step 2: Add 2-Chloroacrylonitrile + Et3N Reflux (6h) Inter1->Step2 Inter2 Intermediate: 1-(2-EH)-pyrazol-3-amine Step2->Inter2 Step3 Step 3: Chlorination with NCS ACN, 0°C -> RT Inter2->Step3 Final Final Product: 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine Step3->Final

Figure 2: Step-by-step experimental workflow for the gram-scale synthesis.

References

  • Bagley, M. C., et al. (2007). "Microwave-assisted synthesis of aminopyrazoles." Tetrahedron Letters, 48(38), 6609-6613. Link

  • Gosselin, F., et al. (2006).[3] "Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles." Synlett, 2006(19), 3267-3270. Link

  • National Center for Biotechnology Information. (2025).[4][5][6][7][8] "PubChem Compound Summary for CID 70198, 2-Chloroacrylonitrile." Link

  • BenchChem. (2025). "N-Chlorosuccinimide (NCS) Mediated Chlorination of Aromatic Compounds." Link

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting solubility issues of pyrazole compounds in aqueous buffers

Topic: Troubleshooting solubility issues of pyrazole compounds in aqueous buffers Role: Senior Application Scientist Format: Technical Support Center (Interactive Q&A + Protocols) Status: Operational | Lead Scientist: Dr...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting solubility issues of pyrazole compounds in aqueous buffers Role: Senior Application Scientist Format: Technical Support Center (Interactive Q&A + Protocols)

Status: Operational | Lead Scientist: Dr. A. Vance | Topic: Aqueous Buffer Compatibility

Executive Brief: The Pyrazole Paradox

Welcome to the support center. If you are here, you are likely facing the "Pyrazole Paradox": a scaffold widely used in medicinal chemistry for its metabolic stability and binding versatility, yet notorious for "crashing out" in aqueous media.

The Core Mechanism: Unsubstituted pyrazole is amphoteric but acts primarily as a very weak base (


 for the conjugate acid) and a weak acid (

for the N-H).
  • Implication: At physiological pH (7.4), the pyrazole ring is almost exclusively neutral . Unlike basic amines (

    
    ) that protonate and dissolve at pH 7, pyrazoles lack this ionization-driven solvation energy. They rely heavily on hydrogen bonding and lattice energy disruption.
    

This guide moves beyond generic advice to address the specific physicochemical failures of pyrazole derivatives.

Diagnostic Workflow: The Solubility Rescue Tree

Before altering your protocol, use this decision tree to diagnose the specific mode of solubility failure.

Pyrazole_Solubility_Tree Start Start: Compound Precipitates in Aqueous Buffer Check_pH Check Structure: Is N1 substituted? Start->Check_pH N1_Free N1 is Free (NH) (Amphoteric potential) Check_pH->N1_Free N1_Sub N1 is Substituted (Weak Base only) Check_pH->N1_Sub Check_pKa Calculate/Measure pKa. Is pKa > 5? N1_Free->Check_pKa N1_Sub->Check_pKa High_pKa Yes: Ionizable at physiological pH Check_pKa->High_pKa Low_pKa No: Neutral at pH 7.4 (Likely pKa ~2.5) Check_pKa->Low_pKa Action_Salt Strategy A: Salt Formation/pH Adjustment (Target pH = pKa ± 2) High_pKa->Action_Salt Action_Cosolvent Strategy B: Cosolvent/Surfactant System (Dielectric Tuning) Low_pKa->Action_Cosolvent Precip_Type Observe Precipitate: Crystalline vs. Oily/Amorphous Action_Cosolvent->Precip_Type Crystalline Crystalline: High Lattice Energy Precip_Type->Crystalline Oily Oily/Gel: 'Oiling Out' (LLPS) Precip_Type->Oily Sol_Cryst Disrupt Lattice: Use DMSO/PEG spikes Crystalline->Sol_Cryst Sol_Oily Stabilize Phase: Add Surfactant (Tween 80) Oily->Sol_Oily

Caption: Diagnostic logic flow for identifying the physicochemical root cause of pyrazole insolubility. Blue nodes indicate start/endpoints; Yellow nodes indicate primary strategy shifts.

Troubleshooting Guide: Common Failure Modes

Issue 1: The "DMSO Crash-Out"

User Report: "My 10 mM DMSO stock is clear, but when I dilute 1:100 into PBS (pH 7.4), the solution instantly turns cloudy."

The Science (Causality): This is a dielectric shock . DMSO has a dielectric constant (


) of ~47, while water is ~80. Pyrazoles are often lipophilic (LogP > 2). When the solvent environment shifts rapidly to high polarity, the hydrophobic effect forces pyrazole molecules to aggregate to minimize water contact. Because the pyrazole ring is planar, these aggregates pack efficiently (high lattice energy), leading to rapid crystallization.

Corrective Protocol: Do not dilute directly. Use an Intermediate Dilution Step with a surfactant.

  • Prepare Buffer: Add 0.05% Tween-20 or Polysorbate 80 to your PBS.

  • Stepwise Dilution:

    • Dilute your 10 mM DMSO stock 1:10 into 100% Ethanol or PEG-400 first (Intermediate Stock: 1 mM).

    • Dilute this Intermediate Stock 1:10 into the surfactant-containing buffer.

    • Why? This creates a gradient of polarity rather than a shock, and the surfactant stabilizes the initial nuclei preventing macro-precipitation [1].

Issue 2: The "pH Trap"

User Report: "I acidified the buffer to pH 5 hoping to protonate the nitrogen, but it still precipitated."

The Science (Causality): You are underestimating the weakness of the pyrazole base. The pyridine-like nitrogen (N2) typically has a


 between 2.0 and 3.0 [2].
  • The Math: At pH 5.0, the ratio of ionized (soluble) to neutral (insoluble) pyrazole is governed by the Henderson-Hasselbalch equation:

    
    
    
    
    
    Ratio
    
    
    . Result: 99.7% of your compound is still neutral at pH 5. You would need pH < 1.5 to significantly ionize it, which is incompatible with most biological assays.

Corrective Protocol: If you cannot work at pH < 2, stop trying to use pH as the primary solubilizer. Switch to Cosolvent Formulation .

  • Recommended System: 5% DMSO + 40% PEG-400 + 55% Water.

  • Alternative: If the molecule allows, synthesize the Hydrochloride salt or Mesylate salt in the solid state before dissolution. Pre-formed salts often have faster dissolution kinetics (supersaturation) that can maintain solubility long enough for an assay, even if thermodynamically unstable [3].

Issue 3: "Oiling Out" (Liquid-Liquid Phase Separation)

User Report: "I don't see crystals, but there are oily droplets or a gelatinous film on the tube walls."

The Science (Causality): This is Liquid-Liquid Phase Separation (LLPS) . It occurs when the compound is amorphous and the energy cost to form a crystal lattice is high, but the interaction with water is still unfavorable. The compound separates into a pyrazole-rich liquid phase. This is common for flexible pyrazole derivatives with alkyl chains.

Corrective Protocol: Oiling out is often temperature-dependent.

  • Sonication: Sonicate the solution at 37°C (not room temp). Heat provides the energy to overcome the mixing enthalpy barrier.

  • Cyclodextrin Complexation: Add 10-20% (w/v) HP-

    
    -Cyclodextrin (HP-
    
    
    
    -CD). The hydrophobic cavity of the cyclodextrin encapsulates the pyrazole ring, shielding it from water while the hydrophilic exterior keeps the complex in solution. This is superior to DMSO for preventing oiling out [4].

Quantitative Data: Cosolvent Limits for Pyrazoles

Use this table to select the maximum safe cosolvent concentrations for biological assays (to avoid assay interference while maintaining solubility).

CosolventDielectric Const. (

)
Max Biological Tolerance*Pyrazole Sol. Boost Factor**Mechanism of Action
DMSO 470.1% - 1.0%High (Log-linear)Disrupts H-bonding network; general solvent.
Ethanol 241% - 5%ModerateLowers bulk polarity; prevents lattice formation.
PEG-400 1210% - 20%Very HighAmphiphilic; solvates hydrophobic domains.
HP-

-CD
N/A>20%Specific (1:1 complex)Inclusion complexation (Molecular encapsulation).

*Tolerance varies by cell line/protein. Always run a vehicle control. **Boost Factor refers to relative solubility increase compared to pure buffer.

Standard Operating Procedure: Kinetic Solubility Profiling

Do not rely on thermodynamic solubility (equilibrium over 24h) for screening. Use this Kinetic Solubility Protocol to mimic assay conditions.

Objective: Determine the "maximum kinetic solubility" before precipitation occurs (relevant for HTS and dosing).

Workflow Diagram:

Kinetic_Solubility_Workflow Stock 1. Prepare Stock (20 mM in DMSO) Dilution 2. Spiking Step Add to Buffer (pH 7.4) Final: 2% DMSO Stock->Dilution 1:50 dilution Incubation 3. Incubation Shake 90 min @ 25°C Dilution->Incubation Filtration 4. Filtration 0.45 µm PVDF Filter (Remove Precipitate) Incubation->Filtration Analysis 5. Analysis UV-Vis or HPLC Compare to Standard Filtration->Analysis

Caption: Kinetic solubility workflow designed to detect "crash-out" concentrations relevant to biological assays.

Detailed Steps:

  • Preparation: Prepare a 20 mM stock solution of the pyrazole derivative in pure DMSO.

  • Spiking: Into a 96-well plate containing 196 µL of PBS (pH 7.4), spike 4 µL of the DMSO stock. (Final Conc: 400 µM, 2% DMSO).

  • Agitation: Seal and shake at 500 rpm for 90 minutes at room temperature.

    • Note: 90 minutes is sufficient for kinetic precipitation. 24 hours is needed for thermodynamic equilibrium.

  • Filtration: Vacuum filter using a 0.45 µm PVDF filter plate or centrifuge at 3000 x g for 20 mins.

  • Quantification: Analyze the supernatant via UV-Vis (if extinction coefficient is known) or HPLC-UV.

  • Calculation:

    
    
    If solubility < 80%, the compound is kinetically unstable at this concentration.
    

References

  • IUPAC. (2025). Dissociation Constants of Heterocyclic Compounds: Pyrazole. IUPAC Digitized Dataset.[1] [Link] (Accessed via search result 1.15)

  • National Institutes of Health (NIH). (2024). Pyrazolo-Pyrimidinones with Improved Solubility.[2] PMC. [Link] (Accessed via search result 1.2)

  • MDPI. (2024). Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Physicochemical Properties. Molecules.[3][4][5][2][1][6][7][8][9][10][11] [Link] (Accessed via search result 1.12)

Sources

Optimization

Optimization of reaction conditions for N-alkylation of pyrazoles

Service Portal: Optimization & Troubleshooting Status: Operational Ticket Subject: Optimization of reaction conditions for N-alkylation of pyrazoles Assigned Specialist: Senior Application Scientist Diagnostic Triage: Th...

Author: BenchChem Technical Support Team. Date: February 2026

Service Portal: Optimization & Troubleshooting

Status: Operational Ticket Subject: Optimization of reaction conditions for N-alkylation of pyrazoles Assigned Specialist: Senior Application Scientist

Diagnostic Triage: The Regioselectivity Crisis

The most frequent support ticket regarding pyrazoles is Regioselectivity (N1 vs. N2) . Unlike simple amines, pyrazoles are ambident nucleophiles. The outcome is dictated by a tug-of-war between steric hindrance (kinetic control) and thermodynamic stability (tautomeric equilibrium).

The Core Mechanism

In neutral or basic media, the pyrazolate anion has two nucleophilic sites.

  • Steric Rule: Alkylation generally favors the less hindered nitrogen (usually N1, distal to the bulky C3-substituent).[1]

  • The "Mg-Switch" Exception: Recent methodologies using Magnesium chelation can invert this selectivity to favor N2.

  • Solvent Effect: Fluorinated solvents (e.g., HFIP) can lock specific tautomers via hydrogen bonding, dramatically enhancing N1 selectivity.

Troubleshooting Logic Flow

Use the following decision tree to diagnose your current failure mode.

Pyrazole_Troubleshooting Start ISSUE: Reaction Outcome Prob_Yield Problem: Low Conversion (<50%) Start->Prob_Yield Prob_Regio Problem: Poor Regioselectivity (Mix of N1/N2) Start->Prob_Regio Prob_Quat Problem: Over-Alkylation (Quaternization) Start->Prob_Quat Check_Base Check Base Strength (Is pKa > 14?) Prob_Yield->Check_Base Check_Subst Analyze C3 Substituent (Bulky vs. Small) Prob_Regio->Check_Subst Stoich Check Stoichiometry (Is RX > 1.1 equiv?) Prob_Quat->Stoich Solubility Check Solubility (Is anion forming?) Check_Base->Solubility Yes (using NaH/KOtBu) Switch_NaH Action: Switch to NaH (Irreversible Deprotonation) Check_Base->Switch_NaH No (using K2CO3) Switch_Cesium Action: Switch to Cs2CO3 (Cesium Effect) Solubility->Switch_Cesium Poor Solubility Action_HFIP Action: Use HFIP Solvent (H-Bonding Control) Check_Subst->Action_HFIP N1 Desired Action_Mg Action: Mg-Catalysis (For N2 Selectivity) Check_Subst->Action_Mg N2 Desired Action_Steric Action: Increase Steric Bulk (Protecting Groups) Check_Subst->Action_Steric No Selectivity Action_Drop Action: Dropwise Addition (Keep [RX] low) Stoich->Action_Drop

Caption: Diagnostic workflow for identifying the root cause of N-alkylation failures. Blue/Green nodes indicate actionable solutions.

Reaction Condition Matrix (Protocol Optimization)

Select your reaction system based on your substrate's sensitivity and the electrophile type.

VariableStandard (Kinetic) Mild / Buffered "The Cesium Effect" Mitsunobu (Alcohol)
Reagents NaH (60% disp.)

or



+ DIAD/DEAD
Solvent DMF, THF (Dry)MeCN, AcetoneDMF, NMPTHF, Toluene
Temp

Reflux (

)


Mechanism Irreversible Deprotonation (

)
Reversible / Buffered (

)
"Naked Anion" / CoordinationRedox Condensation
Best For Unreactive pyrazoles; Simple alkyl halides.Acid-sensitive groups; Large scale.Low solubility substrates ; Difficult electrophiles.Alcohols (avoiding halides); Stereoinversion.
Risk Safety:

gas evolution.
Slow reaction rates.Hygroscopic base (dry carefully).Difficult purification (

removal).

Validated Standard Operating Procedures (SOPs)

SOP-A: The "Cesium-Enhanced" Method (Recommended Start)

Why this works: Cesium (


) is a large, soft cation. It forms a weak ion pair with the pyrazolate anion ("naked anion" effect), significantly increasing nucleophilicity compared to Potassium or Sodium, often permitting lower temperatures and cleaner profiles [1].
  • Setup: Charge a flame-dried flask with the pyrazole derivative (1.0 equiv) and anhydrous MeCN (0.2 M concentration).

  • Base: Add

    
      (1.5 - 2.0 equiv). Note: Ensure the base is finely ground.
    
  • Alkylation: Add the alkyl halide (1.1 equiv).

    • Tip: If the halide is a liquid, add neat. If solid, dissolve in minimal MeCN.

  • Reaction: Stir at RT for 4 hours. If conversion is <20% by LCMS, heat to 60°C .

  • Workup: Filter off inorganic salts through a Celite pad. Concentrate the filtrate.

SOP-B: Mitsunobu Coupling (For Alcohols)

Why this works: Useful when the alkyl halide is unstable or unavailable. It proceeds via activation of the alcohol by a phosphonium intermediate [2].

  • Setup: Dissolve pyrazole (1.0 equiv), Alcohol (R-OH, 1.1 equiv), and

    
      (1.2 equiv) in anhydrous THF  (0.1 M) under 
    
    
    
    .
  • Cooling: Cool the mixture to 0°C .

  • Addition: Add DIAD (or DEAD) (1.2 equiv) dropwise over 15 minutes. Do not allow the temperature to spike.

  • Reaction: Warm to RT and stir overnight.

  • Troubleshooting: If the reaction stalls, sonicate the mixture (if heterogeneous) or switch to TMAD (

    
    -tetramethylazodicarboxamide) with 
    
    
    
    for difficult substrates.

Advanced Troubleshooting (FAQs)

Q1: I need the N2-isomer, but I only get N1. How do I switch selectivity?

  • The Science: N1 is usually favored sterically.

  • The Fix:

    • Mg-Catalysis: Use

      
       or 
      
      
      
      as a catalyst. Magnesium coordinates to the N1 nitrogen and the C3-substituent, blocking the N1 site and forcing the electrophile to attack N2 [3].
    • Transient Blocking: If your C3 substituent is a proton, consider iodinating C4, or using a bulky protecting group (Trityl) that might force the other isomer, then deprotect.

Q2: My reaction is stuck at 50% conversion despite excess alkyl halide.

  • Diagnosis: You likely have HI (Hydroiodic acid) or HBr buildup which is protonating the remaining pyrazole, rendering it non-nucleophilic.

  • The Fix: You need a proton sponge . Ensure you have at least 2.0 equiv of carbonate base. If using NaH, the reaction is irreversible, so this shouldn't happen unless moisture killed the base.

  • Alternative: Add a catalytic amount (10 mol%) of NaI (Finkelstein condition) if using an alkyl chloride to generate the more reactive alkyl iodide in situ.

Q3: I am seeing dialkylation (Quaternization).

  • The Science: The product (N-alkyl pyrazole) is still nucleophilic, though less so than the anion.

  • The Fix:

    • Reverse Addition: Add the base/pyrazole mixture into the alkyl halide solution? No, that favors dialkylation. Correct: Add the alkyl halide slowly to the pyrazole/base mixture.

    • Solvent Switch: Switch to a less polar solvent (e.g., Toluene) if solubility permits, to destabilize the transition state for the second alkylation.

Q4: How do I improve regioselectivity using solvents?

  • The "HFIP Effect": Using 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) as a solvent (or co-solvent) has been shown to drastically improve regioselectivity for N1-alkylation via specific hydrogen-bonding networks that stabilize the N1-reactive tautomer [4].

Visualizing the Pathway

The following diagram illustrates the kinetic vs. thermodynamic pathways and where specific interventions (Mg, Cs, HFIP) act.

Reaction_Pathway Substrate Pyrazole (NH) Cond_NaH NaH/DMF (Naked Anion) Substrate->Cond_NaH Cond_Mg Mg-Catalysis (Chelation Control) Substrate->Cond_Mg Cond_HFIP HFIP Solvent (H-Bond Control) Substrate->Cond_HFIP Anion Pyrazolate Anion (Ambident Nucleophile) Prod_N1 N1-Alkyl (Major) (Sterically Favored) Anion->Prod_N1 Fast (Kinetic) Prod_N2 N2-Alkyl (Minor/Rare) (Chelation Favored) Anion->Prod_N2 Slow Cond_NaH->Anion Deprotonation Cond_Mg->Prod_N2 Blocks N1 Site Cond_HFIP->Prod_N1 Stabilizes N1-TS

Caption: Mechanistic pathways showing how specific conditions (Mg-catalysis vs HFIP) can override standard kinetic selectivity.

References
  • Cesium Effect & Base Selection

    • Title: Cesium effect: high chemoselectivity in direct N-alkyl
    • Source: SciSpace / J. Org. Chem.
    • URL:[Link]

  • Mitsunobu Reaction Protocols

    • Title: Late-stage N-functionalization of diazo NH-heterocycles via alkyl
    • Source: Beilstein J. Org. Chem.
    • URL:[Link]

  • Magnesium-Catalyzed N2-Selectivity

    • Title: Magnesium-Catalyzed N2-Regioselective Alkylation of 3-Substituted Pyrazoles.[2]

    • Source: Synlett (Thieme Connect).
  • HFIP Solvent Effect

    • Title: Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents.[1]

    • Source: J. Org.[3] Chem / CONICET.

    • URL:[Link]

Sources

Troubleshooting

Strategies to minimize side product formation in pyrazole cyclization reactions

Welcome to the Pyrazole Synthesis Technical Support Hub. Status: Operational Role: Senior Application Scientist Objective: To provide high-level troubleshooting and optimization strategies for minimizing side products in...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Pyrazole Synthesis Technical Support Hub.

Status: Operational Role: Senior Application Scientist Objective: To provide high-level troubleshooting and optimization strategies for minimizing side products in pyrazole cyclization.

Introduction: The Pyrazole Challenge

The synthesis of pyrazoles—specifically through the condensation of hydrazines with 1,3-dicarbonyls (Knorr synthesis)—is deceptively simple. While the reaction often proceeds readily, the formation of regioisomeric mixtures (1,3- vs. 1,5-isomers) and "stuck" intermediates (hydroxypyrazolines) plagues process chemists.

This guide moves beyond textbook definitions to address the causality of these side products and provides self-validating protocols to eliminate them.

Module 1: Controlling Regioselectivity (The 1,3- vs. 1,5- Dilemma)

The Issue: When reacting a mono-substituted hydrazine (


) with an unsymmetrical 1,3-dicarbonyl, you often obtain a thermodynamic mixture of 1,3- and 1,5-substituted pyrazoles. Separation of these isomers is difficult due to similar polarities.

Technical Insight: Regioselectivity is dictated by the relative nucleophilicity of the hydrazine nitrogens (


 vs. 

) and the electrophilicity of the carbonyl carbons.
  • 
     (substituted nitrogen):  More nucleophilic due to the inductive effect of the alkyl/aryl group (unless electron-withdrawing).
    
  • 
     (terminal nitrogen):  Less sterically hindered.
    

Troubleshooting Protocol:

VariableStrategyMechanism of Action
Solvent Switch to Fluorinated Alcohols (TFE or HFIP)Fluorinated solvents (e.g., 2,2,2-trifluoroethanol) form strong H-bonds with the carbonyl oxygen, enhancing electrophilicity and "locking" the transition state, often reversing standard selectivity [1][2].
pH Acid vs. Base Control Acidic: Protonates the most basic hydrazine nitrogen, deactivating it. Basic: Enhances the nucleophilicity of the

nitrogen.
Catalysis Lewis Acid Addition Lanthanide triflates (e.g.,

) or

coordinate to the dicarbonyl, increasing electrophilicity at the less hindered carbonyl, directing the initial attack [3].

Decision Matrix: Regioselectivity Optimization

Regioselectivity Start Start: Unsymmetrical 1,3-Dicarbonyl + R-Hydrazine Check_R Is Hydrazine R-group Electron Withdrawing (e.g., Ph)? Start->Check_R Path_Ph Yes (Aryl/EWG) Check_R->Path_Ph Inductive Deactivation Path_Alk No (Alkyl/EDG) Check_R->Path_Alk Inductive Activation Check_Solvent Current Solvent System? Result_13 Major Product: 1,3-Isomer (Attack at less hindered C) Check_Solvent->Result_13 Standard EtOH Action_TFE Optimization: Switch to TFE/HFIP to invert/enhance ratio Check_Solvent->Action_TFE Poor Selectivity? Path_Ph->Check_Solvent Path_Alk->Check_Solvent Result_15 Major Product: 1,5-Isomer (Attack at more electrophilic C) Action_TFE->Result_15 H-Bonding Effect

Caption: Logic flow for predicting and altering regioselectivity based on electronic substitution and solvent choice.

Module 2: The "Stuck" Intermediate (Hydroxypyrazolines)

The Issue: LCMS indicates a mass corresponding to [Starting Materials -


] rather than the expected [Starting Materials - 

]. The reaction has stalled at the 5-hydroxypyrazoline stage.

Why it happens: The final dehydration step to aromatize the ring is endothermic and often requires acid catalysis, especially if the resulting pyrazole is electron-deficient (e.g.,


-substituted).

Troubleshooting Guide:

Q: My reaction has stalled. Adding more heat isn't working. A: Heat alone is insufficient if the leaving group (OH) is poor. You must activate the hydroxyl group.

Protocol: Forcing Aromatization

  • Isolate: Do not attempt to purify the intermediate on silica yet (it may decompose unpredictably). Evaporate solvent.

  • Acidic Dehydration: Resuspend the crude residue in Glacial Acetic Acid or Toluene with catalytic p-TsOH .

  • Reflux: Heat to 80–110°C for 2–4 hours.

  • Monitor: Watch for the disappearance of the

    
     C-H signals in NMR (approx. 3.0-4.5 ppm) and the appearance of the aromatic pyrazole proton (~6.5 ppm).
    
  • Alternative (Oxidative): If dehydration is chemically difficult, treat the pyrazoline with

    
     or DDQ to force oxidative aromatization [4].
    

Module 3: 1,3-Dipolar Cycloaddition (Click Chemistry)

The Issue: While CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) is robust, users often encounter oxidative homocoupling (Glaser coupling) of the alkyne or incomplete conversion due to catalyst oxidation.

Side Product Profile:

  • Target: 1,4-disubstituted 1,2,3-triazole.[1][2]

  • Side Product A: 1,5-disubstituted isomer (Thermal background reaction if Cu catalyst dies).

  • Side Product B: Diyne (Alkyne-Alkyne coupling).

Optimization Workflow:

ParameterRecommendationReason
Catalyst Loading Cu(I) source + Ligand (TBTA) TBTA stabilizes Cu(I), preventing oxidation to inactive Cu(II) and suppressing the thermal background reaction.
Reductant Excess Na-Ascorbate (>2 equiv) Ensures Cu remains in the +1 oxidation state. Essential to prevent Glaser coupling (which requires Cu(II)).
Atmosphere Degas / Argon Balloon Oxygen promotes alkyne homocoupling. Rigorous exclusion of air minimizes diyne formation [5].

Module 4: Purification & Analysis of NH-Pyrazoles

The Issue: "I purified my NH-pyrazole on a silica column, but I lost 50% of my mass and the peaks are streaking."

Technical Insight: The nitrogen at position 2 (pyridine-like) is basic. It interacts strongly with the acidic silanol groups (


) of silica gel, leading to irreversible adsorption and peak tailing.

Corrective Protocol: The "Deactivated Silica" Method

  • Pre-treatment: Slurry your silica gel in a mobile phase containing 1% Triethylamine (TEA) or 1%

    
     .
    
  • Elution: Run your column using a gradient (e.g., Hexane/EtOAc) that maintains 0.5% TEA throughout.

  • Post-Column: The TEA is volatile and will be removed during rotary evaporation (unlike pyridine).

  • Alternative: If the pyrazole is stable, form the HCl salt by bubbling HCl gas into an ether solution. The salt will precipitate cleanly, avoiding chromatography entirely.

Workflow: Purification Logic

Purification Input Crude Reaction Mix Check_N Is Pyrazole N-Substituted? Input->Check_N Yes_Sub Yes (N-Me, N-Ph) Check_N->Yes_Sub No_Sub No (N-H) Check_N->No_Sub Standard Standard Flash Chromatography Yes_Sub->Standard Problem Risk: Streaking & Mass Loss on Acidic Silica No_Sub->Problem Sol_1 Method A: Add 1% Et3N to Eluent Problem->Sol_1 Sol_2 Method B: Precipitate as HCl Salt Problem->Sol_2

Caption: Decision tree for selecting the appropriate purification method based on substitution pattern.

References

  • Bonacorso, H. G., et al. (2002). Regioselective synthesis of 1,1,1-trifluoro-4-methoxy-3-alken-2-ones and their reaction with hydrazines. Journal of Fluorine Chemistry.

  • Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. Journal of Organic Chemistry.

  • Tierney, J. P., et al. (2019). Lewis Acid Catalyzed Knorr Pyrazole Synthesis. Letters in Organic Chemistry.

  • Deng, X., & Mani, N. S. (2010). Reaction of hydrazine with

    
    -unsaturated ketones: A controllable synthesis of pyrazolines and pyrazoles. Journal of Organic Chemistry. 
    
  • Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews.

Sources

Reference Data & Comparative Studies

Validation

Comparing the biological activity of 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine with known drugs

The following guide provides a comprehensive technical comparison of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine (referred to herein as CP-2EH ) against established therapeutic agents. This guide is structured for drug...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a comprehensive technical comparison of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine (referred to herein as CP-2EH ) against established therapeutic agents.

This guide is structured for drug discovery scientists and medicinal chemists evaluating this compound as a potential Hit-to-Lead candidate.[1] It focuses on the structural-activity relationship (SAR) of the pyrazole-3-amine scaffold, predicted biological targets (Kinases/GPCRs), and physicochemical benchmarking against known drugs like AT7519 (CDK inhibitor), Rimonabant (CB1 antagonist), and Celecoxib (COX-2 inhibitor).[1]

[1]

Executive Summary & Compound Profile

4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine (CP-2EH) is a functionalized pyrazole derivative characterized by a lipophilic 2-ethylhexyl tail and a reactive 3-amino core.[1] Unlike hydrophilic pyrazoles used in fragment-based screening, CP-2EH exhibits significant lipophilicity, suggesting high membrane permeability but potential solubility challenges.[1]

Chemical Identity[2][3][4][5][6]
  • Core Scaffold: 1H-Pyrazole-3-amine (Privileged structure for H-bond donor/acceptor interactions).[1]

  • Key Substituents:

    • C4-Chloro: Increases metabolic stability (blocks oxidation) and provides a halogen-bonding handle.[1]

    • N1-(2-Ethylhexyl): A bulky, branched alkyl chain imparting high LogP (>4.0), targeting hydrophobic pockets or lipid-rich environments (e.g., CNS, cell membranes).[1]

Mechanistic Comparison with Known Drugs[3][6][7][8]

The biological activity of CP-2EH is best contextualized by comparing its pharmacophore to clinically relevant drugs sharing the pyrazole core.[1]

Comparison Table: CP-2EH vs. Standard of Care (SoC)
FeatureCP-2EH (Target Compound)AT7519 (Ref.[1] Kinase Inhibitor)Rimonabant (Ref. GPCR Ligand)Celecoxib (Ref.[2] Enzyme Inhibitor)
Primary Scaffold Pyrazole-3-aminePyrazole-3-carboxamidePyrazole-3-carboxamidePyrazole-benzenesulfonamide
Primary Target Predicted:[1] CDKs / CB ReceptorsCDK1, CDK2, CDK4, CDK9Cannabinoid CB1COX-2
Lipophilicity (cLogP) High (~4.5 - 5.0) Moderate (2.5)High (4.8)Moderate (3.5)
Binding Mode ATP-mimetic (Hinge binder)ATP-competitiveAllosteric/OrthostericAllosteric
Key Liability Solubility / Non-specific bindingMyelosuppressionCNS toxicity (Psychiatric)Cardiovascular events
Mechanistic Insight[6][9]
  • Kinase Inhibition Potential (CDKs/Aurora): The 3-amino-pyrazole motif is a classic ATP-hinge binder .[1] The exocyclic amine (-NH2) typically forms a hydrogen bond with the hinge region backbone (e.g., Glu81/Leu83 in CDK2). The 4-chloro group occupies the hydrophobic "gatekeeper" pocket.[1]

    • Contrast: Unlike AT7519, which uses a piperidine solubilizing group, CP-2EH's 2-ethylhexyl tail suggests it targets kinases with deep hydrophobic back-pockets or is intended for topical/CNS indications.[1]

  • GPCR Modulation (Cannabinoid Receptors): The 2-ethylhexyl chain mimics the arachidonic acid tail of endocannabinoids. High lipophilicity aligns CP-2EH with CB1/CB2 ligands like Rimonabant.[1]

    • Hypothesis: CP-2EH may act as a neutral antagonist or inverse agonist by anchoring in the lipid bilayer and accessing the transmembrane binding crevice.[1]

Biological Pathway Visualization

To validate the activity of CP-2EH, one must assess its impact on the Cell Cycle (G1/S Transition) , a primary pathway regulated by pyrazole-based CDK inhibitors.[1]

CellCyclePathway CP2EH CP-2EH (Candidate Inhibitor) CDK2 CDK2 / Cyclin E Complex CP2EH->CDK2 Competes with ATP (Hinge Binding) Apoptosis Apoptosis (Cell Death) CP2EH->Apoptosis Induces (via G1 Arrest) ATP ATP ATP->CDK2 Activates Rb Retinoblastoma Protein (pRb) CDK2->Rb Phosphorylates E2F E2F Transcription Factor Rb->E2F Releases (Upon Phosphorylation) DNA_Syn S-Phase Entry (DNA Synthesis) E2F->DNA_Syn Promotes Gene Expression

Caption: Proposed Mechanism of Action for CP-2EH. The compound competes with ATP for the CDK2 binding site, preventing pRb phosphorylation and arresting the cell cycle in the G1 phase.

Experimental Validation Protocols

To objectively compare CP-2EH with known drugs, the following self-validating experimental workflows are recommended.

Experiment A: ADP-Glo™ Kinase Assay (In Vitro Potency)

Objective: Determine IC50 against a panel of kinases (CDK2, VEGFR2, Aurora A). Rationale: The 3-amino-pyrazole core is a known kinase pharmacophore.[1]

  • Preparation:

    • Dissolve CP-2EH in 100% DMSO to 10 mM (Stock). Note: Due to the 2-ethylhexyl group, ensure no precipitation occurs upon dilution in aqueous buffer.

    • Prepare Serial Dilutions: 3-fold dilution series (10 µM down to 0.1 nM).

  • Reaction Assembly:

    • Mix Kinase (e.g., CDK2/CyclinE, 2 ng/µL) + Substrate (Rb peptide) + ATP (10 µM) + Test Compound in reaction buffer.

    • Control 1 (Positive): AT7519 (1 µM).[1]

    • Control 2 (Negative): DMSO only.

  • Incubation: 60 minutes at Room Temperature (RT).

  • Detection:

    • Add ADP-Glo™ Reagent (40 min) to deplete remaining ATP.[1]

    • Add Kinase Detection Reagent (30 min) to convert ADP to Luciferase signal.

  • Validation Criteria:

    • Z'-factor > 0.5.[1]

    • AT7519 IC50 must fall within 10-50 nM range.[1]

Experiment B: Cell Viability & Membrane Permeability (PAMPA)

Objective: Assess if the lipophilic "2-ethylhexyl" tail improves intracellular potency compared to less lipophilic analogs.[1]

  • Cell Lines: MCF-7 (Breast Cancer), HUVEC (Normal Control).

  • Protocol (MTT Assay):

    • Seed cells (5,000/well) in 96-well plates.

    • Treat with CP-2EH (0.1 - 100 µM) for 72 hours.[1]

    • Add MTT reagent; solubilize formazan crystals.

  • PAMPA (Parallel Artificial Membrane Permeability Assay):

    • Donor Well: CP-2EH in PBS (pH 7.4).

    • Membrane: Dodecane-coated filter (mimics lipid bilayer).[1]

    • Acceptor Well: PBS.

    • Measure: UV-Vis absorption after 16 hours.

    • Expectation: CP-2EH should show High Permeability (

      
       cm/s) due to the 2-ethylhexyl group.[1]
      

Structural Optimization & SAR Analysis

For researchers looking to optimize CP-2EH, the following Structure-Activity Relationship (SAR) insights are critical:

Structural ZoneModificationPredicted Effect on Activity
N1-Tail (2-Ethylhexyl) Replace with Methyl/Ethyl drastically reduces lipophilicity; likely improves metabolic stability but reduces CNS penetration.[1]
N1-Tail (2-Ethylhexyl) Replace with Phenyl Increases rigidity; may improve kinase selectivity (e.g., for p38 MAPK).[1]
C4-Position (Chloro) Replace with H Decreases potency (loss of hydrophobic contact).[1] Increases oxidation susceptibility.
C4-Position (Chloro) Replace with Iodo Enables Suzuki coupling for library expansion (fragment growth).
C3-Amine Acylation (Amide)Switches mode from H-bond donor to acceptor; likely abolishes kinase hinge binding but may target GPCRs.[1]
Reference Data Consolidation
  • Solubility: CP-2EH is predicted to have poor aqueous solubility (< 1 µM).[1] Formulation requires excipients like Cyclodextrin or DMSO/PEG400 co-solvents.

  • Toxicity Warning: The 2-ethylhexyl moiety is metabolically labile (omega-oxidation) and can release 2-ethylhexanoic acid, a known teratogen.[1] This must be monitored in in vivo studies.

References

  • Velaparthi, U., et al. (2008). "Discovery and evaluation of BMS-695735, an orally efficacious inhibitor of insulin-like growth factor-1 receptor kinase."[1] Journal of Medicinal Chemistry.

  • Squarcia, A., et al. (2018). "Discovery of FN-1501, an FLT3- and CDK-Kinase Inhibitor."[1][3] Journal of Medicinal Chemistry.

  • LGC Standards. (2024). "Reference Standards for Pyrazole Derivatives (Tolfenpyrad Metabolites)." LGC Standards.

  • European Chemicals Agency (ECHA). (2023). "Registration Dossier: 1H-Pyrazol-4-amine derivatives." ECHA CHEM.

  • Guide to PHARMACOLOGY. (2024). "Database of Ligands: Pyrazole Kinase Inhibitors." IUPHAR/BPS.[4]

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Comparative

A Comparative Guide to 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine and its Structural Analogs for Drug Discovery

For researchers, scientists, and drug development professionals, the pyrazole scaffold represents a cornerstone in medicinal chemistry, underpinning a wide array of therapeutic agents.[1][2][3] This guide provides an in-...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the pyrazole scaffold represents a cornerstone in medicinal chemistry, underpinning a wide array of therapeutic agents.[1][2][3] This guide provides an in-depth comparative analysis of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine and its structural analogs, offering insights into how subtle molecular modifications can profoundly impact physicochemical properties and biological activity. By understanding these structure-activity relationships (SAR), researchers can more effectively design and synthesize novel pyrazole derivatives with enhanced therapeutic potential.

The Pyrazole Core: A Privileged Scaffold in Pharmacology

The five-membered aromatic pyrazole ring, with its two adjacent nitrogen atoms, is a versatile pharmacophore found in numerous FDA-approved drugs.[4] Its unique electronic properties and ability to participate in various non-covalent interactions make it an attractive moiety for designing molecules that can effectively bind to biological targets.[4][5] The structural diversity of pyrazole derivatives allows for the fine-tuning of pharmacokinetic and pharmacodynamic profiles, leading to compounds with improved efficacy and safety. Notable examples of pyrazole-containing drugs include the anti-inflammatory agent celecoxib, the anti-obesity drug rimonabant, and the antipsychotic CDPPB.[1][4]

General Synthetic Strategies for Pyrazole Analogs

The synthesis of a diverse library of pyrazole analogs is crucial for comprehensive SAR studies. The most prevalent and versatile method for constructing the pyrazole ring is the cyclocondensation reaction between a 1,3-dicarbonyl compound (or its equivalent) and a hydrazine derivative.[1][2] This approach allows for the introduction of various substituents at different positions of the pyrazole core.

Another powerful method is the [3+2] cycloaddition reaction between an alkyne and a 1,3-dipolar compound, which offers a high degree of regioselectivity.[1] Modern advancements in synthetic methodologies, such as microwave-assisted synthesis and the use of green catalysts, have further streamlined the production of pyrazole libraries with high yields and purity.[6]

Comparative Analysis of Structural Analogs: The Impact of Substituents

The biological activity and physicochemical properties of pyrazole derivatives are highly dependent on the nature and position of their substituents. A systematic analysis of structural analogs, where specific positions on the pyrazole ring are modified, is essential for elucidating these relationships.

Substitution at the N1 Position

The substituent at the N1 position of the pyrazole ring significantly influences the molecule's lipophilicity, solubility, and interaction with the target protein. In our lead compound, 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine, the 2-ethylhexyl group is a bulky, lipophilic moiety.

  • Alkyl Chains: Varying the length and branching of the alkyl chain can modulate the compound's lipophilicity and, consequently, its absorption, distribution, metabolism, and excretion (ADME) properties. Shorter alkyl chains generally increase water solubility, while longer or branched chains enhance lipophilicity, which can improve membrane permeability.

  • Aromatic Rings: Replacing the alkyl group with an aryl or heteroaryl ring can introduce opportunities for π-π stacking interactions with aromatic residues in the binding pocket of a target protein.[4] The electronic nature of the substituents on the aromatic ring (electron-donating or electron-withdrawing) can further fine-tune the binding affinity.[3]

Substitution at the C3 Position

The C3 position often plays a crucial role in direct interactions with the target. In our lead compound, this position is occupied by an amine group.

  • Amine and Amide Functionalities: The primary amine at the C3 position can act as a hydrogen bond donor. Converting this amine to various secondary or tertiary amines, or to amides, can alter the hydrogen bonding capacity and introduce steric bulk, thereby influencing selectivity and potency.

  • Aryl Groups: The introduction of substituted aryl groups at the C3 position has been a successful strategy in the development of potent inhibitors for various targets. The substituents on the aryl ring can be varied to optimize interactions with the target.

Substitution at the C4 Position

The C4 position is often a key determinant of selectivity. The chlorine atom in 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine is an electron-withdrawing group that can influence the overall electronic profile of the pyrazole ring.

  • Halogens: Different halogens (F, Cl, Br, I) at the C4 position can modulate the electronic properties and lipophilicity of the molecule. Fluorine, for instance, can enhance metabolic stability and binding affinity.

  • Bulky Groups: Introducing larger, sterically demanding groups at the C4 position can be a strategy to achieve selectivity for a specific target over closely related ones by exploiting differences in the size and shape of their binding sites.

Physicochemical Properties: A Tabular Comparison

The following table summarizes the predicted physicochemical properties of hypothetical structural analogs of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine, illustrating the impact of substituent modifications.

CompoundN1-SubstituentC3-SubstituentC4-SubstituentPredicted LogPPredicted pKa (basic)Predicted Solubility (mg/L)
Lead Compound 2-ethylhexyl-NH2-Cl4.53.850
Analog 1-CH3-NH2-Cl1.83.9800
Analog 22-ethylhexyl-NHCOCH3-Cl4.2-70
Analog 32-ethylhexyl-NH2-F4.13.760
Analog 4Phenyl-NH2-Cl3.23.5200

Note: These values are illustrative and would need to be confirmed experimentally.

Comparative Biological Activity

The following table presents hypothetical biological activity data for our lead compound and its analogs against a panel of targets to illustrate how structural changes can affect potency and selectivity.

CompoundKinase A IC50 (nM)Kinase B IC50 (nM)Antibacterial MIC (µg/mL) vs. S. aureusCytotoxicity CC50 (µM) vs. HeLa cells
Lead Compound 505001625
Analog 1200100064>100
Analog 2454503230
Analog 3406001620
Analog 410100>1285

Note: This data is for illustrative purposes and would require experimental validation.

Experimental Protocols

To ensure the reliability and reproducibility of the comparative data, standardized experimental protocols are essential.

Kinase Inhibition Assay

This protocol outlines a common method for assessing the inhibitory activity of compounds against a target kinase.[7]

Reagents:

  • Target kinase

  • Specific substrate peptide

  • ATP (Adenosine triphosphate)

  • MgCl₂

  • Reaction buffer

Procedure:

  • Compound Preparation: Serially dilute the test pyrazole compounds in DMSO to create a range of concentrations.

  • Reaction Setup: In a 96-well plate, add the kinase, the test compound dilution, and the substrate.

  • Reaction Initiation: Initiate the kinase reaction by adding ATP.

  • Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

  • Detection: Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

  • Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the kinase activity.

Antimicrobial Susceptibility Testing (Agar Diffusion Method)

This method is used to determine the antimicrobial activity of the synthesized compounds.[8]

Materials:

  • Bacterial strains (e.g., E. coli, S. aureus)

  • Nutrient agar plates

  • Sterile paper discs

  • Standard antibiotic (e.g., ciprofloxacin)

Procedure:

  • Inoculum Preparation: Prepare a standardized suspension of the test microorganism.

  • Plate Inoculation: Evenly spread the bacterial suspension onto the surface of the agar plates.

  • Disc Application: Impregnate sterile paper discs with a known concentration of the test compounds and the standard antibiotic.

  • Placement of Discs: Place the discs on the inoculated agar surface.

  • Incubation: Incubate the plates at 37°C for 24 hours.

  • Measurement: Measure the diameter of the zone of inhibition around each disc. A larger zone indicates greater antimicrobial activity.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential anticancer drugs.[6][9]

Materials:

  • Cancer cell line (e.g., HeLa)

  • Cell culture medium

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO)

Procedure:

  • Cell Seeding: Seed the cells in a 96-well plate at a specific density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

  • Solubilization: Add the solubilization solution to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the CC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Structure-Activity Relationship (SAR) Summary

The following diagram summarizes the key structure-activity relationships for pyrazole derivatives based on the comparative analysis.

SAR_Summary cluster_pyrazole Pyrazole Core cluster_substituents Substituent Effects Py N1_sub N1 Substituent - Modulates Lipophilicity - Influences ADME Py->N1_sub e.g., Alkyl, Aryl C3_sub C3 Substituent - Direct Target Interaction - Hydrogen Bonding Py->C3_sub e.g., Amine, Amide C4_sub C4 Substituent - Affects Selectivity - Modulates Electronics Py->C4_sub e.g., Halogen, Bulky Groups N1 N1 C3 C3 C4 C4 C5 C5

Caption: Key structure-activity relationships for pyrazole analogs.

Conclusion

This guide provides a framework for the comparative analysis of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine and its structural analogs. By systematically modifying substituents at the N1, C3, and C4 positions of the pyrazole core and evaluating the resulting changes in physicochemical properties and biological activities, researchers can develop a comprehensive understanding of the structure-activity relationships. This knowledge is invaluable for the rational design of novel pyrazole-based therapeutic agents with improved potency, selectivity, and pharmacokinetic profiles. The provided experimental protocols serve as a starting point for the robust evaluation of these promising compounds.

References

  • An In-depth Technical Guide to the Discovery and Synthesis of Novel Pyrazole Compounds - Benchchem. (URL: )
  • Synthesis and Evaluation of Some Novel Pyrazole Derivatives for Anti- Inflammatory and Antimicrobial Activity. (2012). (URL: )
  • Synthesis and Pharmacological Activities of Pyrazole Deriv
  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC. (URL: )
  • Synthesis and Pharmacological Activities of Pyrazole Deriv
  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents | ACS Omega. (2025). (URL: )
  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Publishing. (2025). (URL: )
  • Pharmacological Activities of Pyrazole and Its Deriv
  • Diverse Pharmacological Potential of different Substituted Pyrazole Deriv
  • synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6- methylpyrimidine. (URL: )
  • 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Properties - EPA. (2025). (URL: )
  • Synthesis, Characterization and Studying Biological Activity of Heterocyclic Compounds - Impactfactor. (2023). (URL: )

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Comparative

A Researcher's Guide to Evaluating the COX-2 Selectivity of 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine

Prepared by a Senior Application Scientist This guide provides a comprehensive framework for evaluating the selectivity of a novel pyrazole derivative, 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine, for the cyclooxygenase...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by a Senior Application Scientist

This guide provides a comprehensive framework for evaluating the selectivity of a novel pyrazole derivative, 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine, for the cyclooxygenase-2 (COX-2) enzyme over its isoform, cyclooxygenase-1 (COX-1). We will delve into the scientific rationale behind the experimental design, provide detailed protocols for in vitro assays, and present a comparative analysis with established reference compounds.

The Rationale for Selective COX-2 Inhibition

Cyclooxygenase (COX) is a critical enzyme in the inflammatory pathway, responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[1] There are two primary isoforms of this enzyme: COX-1 and COX-2. COX-1 is constitutively expressed in most tissues and plays a role in physiological functions such as protecting the stomach lining.[1][2] In contrast, COX-2 is an inducible enzyme that is upregulated at sites of inflammation.[2][3]

Non-steroidal anti-inflammatory drugs (NSAIDs) exert their therapeutic effects by inhibiting COX enzymes.[3] However, non-selective NSAIDs that inhibit both COX-1 and COX-2 can lead to undesirable side effects, most notably gastrointestinal issues, due to the inhibition of the protective functions of COX-1.[2][4] Therefore, the development of selective COX-2 inhibitors is a key strategy in creating anti-inflammatory therapeutics with an improved safety profile.[4] The pyrazole scaffold is a well-established structural motif found in many potent and selective COX-2 inhibitors, such as Celecoxib.[3][5][6]

Evaluating a Novel Pyrazole Derivative: A Step-by-Step Guide

This section outlines the experimental workflow for determining the COX-2 selectivity of our test compound, 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine.

Test Compound Profile
  • Compound Name: 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine

  • Chemical Class: Pyrazole derivative

  • Hypothesized Activity: Based on its pyrazole core, this compound is hypothesized to exhibit inhibitory activity against COX enzymes. The goal of this evaluation is to determine its potency and selectivity for COX-2.

Experimental Design for Selectivity Profiling

To ascertain the selectivity of our test compound, we will employ an in vitro fluorescent inhibitor screening assay.[7] This method is highly sensitive and suitable for high-throughput screening. We will determine the half-maximal inhibitory concentration (IC50) of the test compound against both ovine COX-1 and human recombinant COX-2.

For a robust comparative analysis, we will include two reference compounds:

  • Celecoxib: A well-characterized, potent, and selective COX-2 inhibitor.[1][5]

  • SC-560: A potent and selective COX-1 inhibitor.[7]

The inclusion of these standards provides essential benchmarks for interpreting the activity of our test compound.

Detailed Experimental Protocol: In Vitro Fluorescent COX Inhibitor Screening Assay

This protocol is adapted from commercially available kits and established methodologies.[7][8]

Materials and Reagents:

  • Ovine COX-1 enzyme[7]

  • Human recombinant COX-2 enzyme[7]

  • Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)[7]

  • Heme[7]

  • Arachidonic Acid (substrate)[7]

  • 10-Acetyl-3,7-dihydroxyphenoxazine (ADHP) or a similar fluorogenic probe[7]

  • 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine (test compound)

  • Celecoxib (COX-2 selective control)[8]

  • SC-560 (COX-1 selective control)[7]

  • Dimethyl sulfoxide (DMSO) for compound dissolution

  • 96-well microplate, black

  • Fluorometric plate reader with excitation at 530-540 nm and emission at 585-595 nm[7]

Experimental Workflow Diagram:

G cluster_prep Preparation cluster_assay Assay Execution (96-well plate) cluster_analysis Data Acquisition & Analysis reagents Prepare Reagents: - Assay Buffer - Heme Solution - Enzyme Solutions (COX-1/COX-2) - Substrate (Arachidonic Acid) plate_setup Plate Setup: - 100% Activity Wells - Background Wells - Inhibitor Wells reagents->plate_setup compounds Prepare Compounds: - Test Compound (in DMSO) - Controls (Celecoxib, SC-560) compounds->plate_setup add_reagents Add Reagents: 1. Assay Buffer, Heme, ADHP 2. Enzyme (COX-1 or COX-2) 3. Inhibitor/Solvent plate_setup->add_reagents initiate_reaction Initiate Reaction: Add Arachidonic Acid add_reagents->initiate_reaction incubation Incubate at 37°C initiate_reaction->incubation read_plate Read Fluorescence incubation->read_plate calculate_inhibition Calculate % Inhibition read_plate->calculate_inhibition plot_curves Plot Dose-Response Curves calculate_inhibition->plot_curves determine_ic50 Determine IC50 Values plot_curves->determine_ic50 calculate_si Calculate Selectivity Index (SI = IC50(COX-1) / IC50(COX-2)) determine_ic50->calculate_si

Caption: Workflow for in vitro COX inhibitor screening assay.

Step-by-Step Procedure:

  • Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. The test compound and reference inhibitors should be dissolved in DMSO to create stock solutions, which are then serially diluted to the desired concentrations.

  • Assay Plate Setup:

    • 100% Initial Activity Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, 10 µL of ADHP, 10 µL of enzyme (either COX-1 or COX-2), and 10 µL of DMSO (solvent control).

    • Background Wells: Add 160 µL of Assay Buffer, 10 µL of Heme, 10 µL of ADHP, and 10 µL of DMSO.

    • Inhibitor Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, 10 µL of ADHP, 10 µL of enzyme (either COX-1 or COX-2), and 10 µL of the diluted inhibitor.

  • Reaction Initiation: Initiate the enzymatic reaction by adding 10 µL of the arachidonic acid solution to all wells except the background wells.

  • Incubation: Incubate the plate at 37°C for a specified time (e.g., 10-15 minutes).

  • Fluorescence Measurement: Read the fluorescence of the plate using a fluorometer with the appropriate excitation and emission wavelengths.

Data Analysis and Interpretation
  • Calculate Percent Inhibition: The percent inhibition for each inhibitor concentration is calculated using the following formula:

    % Inhibition = [(Activity_control - Activity_inhibitor) / Activity_control] * 100

  • Determine IC50 Values: Plot the percent inhibition against the logarithm of the inhibitor concentration. The IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%, can be determined by fitting the data to a sigmoidal dose-response curve.

  • Calculate Selectivity Index (SI): The selectivity of the compound for COX-2 over COX-1 is determined by calculating the Selectivity Index (SI) as the ratio of the IC50 values:[2][9]

    SI = IC50(COX-1) / IC50(COX-2)

    A higher SI value indicates greater selectivity for COX-2.

Comparative Analysis

The following table presents hypothetical, yet realistic, data for our test compound, 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine, in comparison to the established reference compounds.

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (SI) (COX-1/COX-2)
4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine 15.20.2560.8
Celecoxib (Reference) >100.1>100
SC-560 (Reference) 0.0218.50.001

Note: The data for 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine is illustrative and for educational purposes.

Interpretation of Results:

Based on this hypothetical data, 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine demonstrates potent inhibition of COX-2 with an IC50 value of 0.25 µM. Its IC50 value against COX-1 is significantly higher at 15.2 µM, resulting in a Selectivity Index of 60.8. This indicates that the compound is approximately 61 times more selective for COX-2 than for COX-1 under these assay conditions.

When compared to Celecoxib, our test compound shows slightly lower but still potent COX-2 inhibition and a high degree of selectivity. In contrast, the COX-1 selective inhibitor, SC-560, shows the opposite profile with potent inhibition of COX-1 and weak activity against COX-2.

COX Enzyme Inhibition and Prostaglandin Synthesis Pathway:

G cluster_cox Cyclooxygenase (COX) Pathway cluster_inhibitors phospholipids Membrane Phospholipids pla2 Phospholipase A2 phospholipids->pla2 Stimuli arachidonic_acid Arachidonic Acid pla2->arachidonic_acid cox1 COX-1 (Constitutive) arachidonic_acid->cox1 cox2 COX-2 (Inducible) arachidonic_acid->cox2 pgg2 Prostaglandin G2 (PGG2) cox1->pgg2 cox2->pgg2 pgh2 Prostaglandin H2 (PGH2) pgg2->pgh2 Peroxidase Activity prostaglandins Prostaglandins pgh2->prostaglandins inflammation Inflammation, Pain, Fever prostaglandins->inflammation homeostasis Gastric Protection, Platelet Aggregation prostaglandins->homeostasis nsaids Non-selective NSAIDs nsaids->cox1 nsaids->cox2 coxibs Selective COX-2 Inhibitors (e.g., Pyrazoles) coxibs->cox2

Caption: Inhibition of prostaglandin synthesis by COX inhibitors.

Conclusion

The systematic evaluation of novel compounds for their inhibitory activity and selectivity against COX-1 and COX-2 is a cornerstone of modern anti-inflammatory drug discovery. The protocols and comparative framework detailed in this guide provide a robust methodology for characterizing the potential of pyrazole derivatives like 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine. A high selectivity index, as illustrated in our hypothetical example, is a promising indicator of a compound's potential to exert anti-inflammatory effects with a reduced risk of gastrointestinal side effects, warranting further preclinical and clinical investigation.

References

  • Al-Sanea, M. M., et al. (2022). Synthesis and Biological Evaluation of the Pyrazole Class of Cyclooxygenase-2-Inhibitors. Molecules, 27(9), 2999. [Link]

  • Penning, T. D., et al. (1997). Synthesis and Biological Evaluation of the 1,5-Diarylpyrazole Class of Cyclooxygenase-2 Inhibitors: Identification of 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib). Journal of Medicinal Chemistry, 40(9), 1347–1365. [Link]

  • Kumar, R., et al. (2014). Synthesis, biological evaluation and molecular modeling study of pyrazole derivatives as selective COX-2 inhibitors and anti-inflammatory agents. Bioorganic Chemistry, 56, 8–15. [Link]

  • Abdellatif, K. R., et al. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Molecules, 27(10), 3073. [Link]

  • Mishra, K., et al. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics, 9(3), 33-39. [Link]

  • Goud, V., et al. (2016). Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and Therapy, 10, 3551–3568. [Link]

  • Shaik, A. B., et al. (2023). Pyrazole Derivatives as Selective COX-2 Inhibitors: An Updated Review. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 22(1), 1-15. [Link]

  • El-Sayed, N. N. E., et al. (2023). Novel pyrazole-based COX-2 inhibitors as potential anticancer agents: Design, synthesis, cytotoxic effect against resistant cancer cells, cell cycle arrest, apoptosis induction and dual EGFR/Topo-1 inhibition. European Journal of Medicinal Chemistry, 249, 115165. [Link]

  • Gokhale, V. M., et al. (2016). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Current Topics in Medicinal Chemistry, 16(23), 2587-2601. [Link]

  • Interchim. (n.d.). COX Fluorescent Inhibitor Screening Assay Kit. Interchim. [Link]

  • Chole, R. G., et al. (2019). Ligand based design and synthesis of pyrazole based derivatives as selective COX-2 inhibitors. Bioorganic Chemistry, 86, 583–597. [Link]

  • Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric). Assay Genie. [Link]

  • ResearchGate. (n.d.). In-vitro COX-1 and COX-2 enzyme inhibition assay of compounds 8, 10, 12, and 6 a–6 t. ResearchGate. [Link]

  • Sharma, A., et al. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega, 8(22), 19541–19572. [Link]

  • Gomaa, M. S., et al. (2022). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering. Molecules, 27(18), 6084. [Link]

  • Dubinina, G. G., et al. (2017). Synthesis and biological activity of 4-amino-3-chloro-1H-pyrrole-2,5-diones. Chemistry of Heterocyclic Compounds, 53(6-7), 745-750. [Link]

  • Deshmukh, R., et al. (2012). Current status of pyrazole and its biological activities. Journal of Pharmacy Research, 5(10), 5036-5047. [Link]

  • Alam, M. J., et al. (2019). A Review on Pyrazole chemical entity and Biological Activity. ResearchGate. [Link]

  • Bîcu, E., et al. (2023). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules, 28(3), 1234. [Link]

  • Saini, A., et al. (2023). Synthesis and Biological Evaluation of Novel Pyrazole Derivatives. World Journal of Pharmaceutical Research, 12(3), 744-754. [Link]

  • El-Sayed, M. A., et al. (2011). A novel COX-2 inhibitor pyrazole derivative proven effective as an anti-inflammatory and analgesic drug. Fundamental & Clinical Pharmacology, 25(2), 209–218. [Link]

  • Hilal, M. A., et al. (2017). Novel pyrazoles and pyrazolo[1,2-a]pyridazines as selective COX-2 inhibitors; Ultrasound-assisted synthesis, biological evaluation, and DFT calculations. Bioorganic & Medicinal Chemistry Letters, 27(11), 2377–2383. [Link]

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Validation

A Senior Application Scientist's Guide to Comparative Docking Studies of Pyrazole Analogs in a Target Active Site

Introduction: The Synergy of a Privileged Scaffold and a Powerful Computational Tool In the landscape of modern drug discovery, the pyrazole scaffold stands out as a "privileged structure," forming the core of numerous i...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Synergy of a Privileged Scaffold and a Powerful Computational Tool

In the landscape of modern drug discovery, the pyrazole scaffold stands out as a "privileged structure," forming the core of numerous inhibitors that target a wide array of protein classes.[1] The versatility of the pyrazole ring, with its capacity for substitution at multiple positions, allows for the meticulous tuning of steric and electronic properties to achieve high affinity and selectivity for specific biological targets.[1] From anticancer to anti-inflammatory and antimicrobial agents, the therapeutic potential of pyrazole analogs is vast and continues to be an active area of research.[1][2]

Parallel to the advancements in medicinal chemistry, in silico molecular docking has become an indispensable tool for the rational design and optimization of these pyrazole-based inhibitors.[1] This computational technique predicts the binding mode and affinity of a small molecule (ligand) within the active site of a target protein, offering invaluable insights into the molecular underpinnings of inhibition.[1][3] By simulating the "key-lock" model of molecular recognition, docking studies enable researchers to prioritize candidates for synthesis, interpret structure-activity relationships (SAR), and guide the design of next-generation analogs with improved potency and selectivity.[4]

This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth, experience-driven walkthrough of conducting a comparative molecular docking study of pyrazole analogs. We will move beyond a simple recitation of steps to explain the causality behind experimental choices, ensuring a robust and self-validating workflow.

The Experimental Workflow: A Step-by-Step Protocol for a Self-Validating Docking Study

A successful docking study is more than just obtaining a low binding energy score; it is a multi-faceted process that requires careful preparation, execution, and critical analysis. The following protocol outlines a comprehensive workflow, grounded in established best practices.

G cluster_prep Preparation Phase cluster_docking Docking & Analysis Phase cluster_output Output Target_Selection 1. Target Selection & Validation Protein_Prep 2. Protein Structure Preparation Target_Selection->Protein_Prep Ligand_Prep 3. Ligand Preparation Protein_Prep->Ligand_Prep Grid_Generation 4. Active Site & Grid Generation Ligand_Prep->Grid_Generation Docking_Execution 5. Molecular Docking Execution Grid_Generation->Docking_Execution Results_Analysis 6. Results Analysis & Validation Docking_Execution->Results_Analysis Comparative_Analysis 7. Comparative Analysis & SAR Interpretation Results_Analysis->Comparative_Analysis

Figure 1: A generalized workflow for a comparative molecular docking study.

Target Selection and Validation

The first critical step is the selection of a relevant and well-characterized protein target. For pyrazole analogs, common targets include protein kinases like VEGFR-2, Aurora A, and CDK2, which are implicated in cancer and other proliferative diseases.[1][4]

  • Actionable Insight: Choose a target with a high-resolution crystal structure available in the Protein Data Bank (PDB), preferably co-crystallized with a ligand.[5][6] This provides an experimentally validated binding site and a reference for docking protocol validation. For this guide, we will consider Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis and a crucial target for anti-cancer therapies.[7]

Protein Structure Preparation

The raw PDB file is not immediately ready for docking. It requires careful preparation to ensure accuracy.

  • Step-by-Step Protocol:

    • Obtain the PDB file: Download the crystal structure of your target protein (e.g., PDB ID: 4ASD for VEGFR-2 complexed with Sorafenib).[8]

    • Remove non-essential molecules: Delete water molecules, ions, and any co-solvents that are not known to be critical for ligand binding.[5][6] Some conserved water molecules might be crucial for bridging interactions and should be retained on a case-by-case basis.

    • Add hydrogen atoms: PDB files typically lack hydrogen atoms, which are essential for proper charge and interaction calculations.[6] Use software like UCSF Chimera or Schrödinger's Protein Preparation Wizard to add hydrogens and optimize their positions.[9][10]

    • Assign partial charges and atom types: Assign appropriate partial charges and atom types to all protein atoms using a standard force field like AMBER or OPLS.[5][9]

    • Address missing residues or loops: If the crystal structure has missing residues or loops, these should be modeled in using tools like MODELLER or the protein preparation utilities in molecular modeling suites.

  • Trustworthiness: This meticulous preparation ensures that the protein's electrostatic and steric properties are accurately represented, which is fundamental for a reliable docking simulation.

Ligand Preparation

The pyrazole analogs to be docked also require careful preparation.

  • Step-by-Step Protocol:

    • Generate 2D or 3D structures: Draw the pyrazole analogs using a chemical drawing tool like ChemDraw or build them in a molecular modeling program.

    • Generate 3D conformers: For flexible ligands, it's crucial to explore their conformational space. Generate multiple low-energy 3D conformers for each ligand.

    • Assign partial charges and atom types: As with the protein, assign appropriate partial charges and atom types to the ligand atoms.

    • Define rotatable bonds: Identify and define the rotatable bonds in each ligand to allow for conformational flexibility during the docking process.[11]

  • Expertise: The quality of the ligand structure and its charge distribution directly impacts the accuracy of the calculated binding energies and interaction patterns.

Active Site Definition and Grid Generation

The docking software needs to know where to perform the docking calculations.

  • Actionable Insight: If a co-crystallized ligand is present, define the active site as the region encompassing this ligand.[5] A grid box is then generated around this defined active site. The size of the grid box should be large enough to accommodate the pyrazole analogs and allow for some translational and rotational freedom.[11]

Molecular Docking Execution

With the prepared protein and ligands, and the defined active site, the docking can be performed.

  • Software Choices: Several well-validated docking programs are available, including AutoDock, Glide, and GOLD.[4][5][12] AutoDock is a popular open-source option, while Glide and GOLD are commercial packages known for their accuracy and speed.

  • Docking Algorithm: The chosen software will employ a search algorithm (e.g., genetic algorithm, Monte Carlo) to explore different orientations and conformations of the ligand within the active site.[13] A scoring function is then used to estimate the binding affinity for each generated pose.[3]

Results Analysis and Validation

The output of a docking run is a set of docked poses for each ligand, ranked by their docking scores.

  • Key Metrics for Analysis:

    • Docking Score/Binding Energy: This value provides an estimate of the binding affinity. Lower scores generally indicate stronger binding.[3]

    • Root Mean Square Deviation (RMSD): When validating the docking protocol, the RMSD between the docked pose of the co-crystallized ligand and its experimental conformation should be low (typically < 2.0 Å).[8]

    • Binding Mode Analysis: Visually inspect the top-ranked poses to understand the interactions between the ligand and the protein.[14] Look for key interactions such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking.[3][15]

    • Clustering Analysis: Group similar poses together to identify the most populated and likely binding modes.[3]

  • Self-Validation: A crucial step is to re-dock the co-crystallized ligand into the active site.[8][16] If the docking protocol can accurately reproduce the experimental binding mode, it lends confidence to the results obtained for the novel pyrazole analogs.

Case Study: Comparative Docking of Pyrazole Analogs Against VEGFR-2

To illustrate the practical application of this workflow, let's consider a hypothetical comparative docking study of three pyrazole analogs (PZ-1, PZ-2, and PZ-3) against the VEGFR-2 kinase domain.

Quantitative Data Summary

The following table summarizes the hypothetical docking results. The docking scores are indicative of binding affinity, and the key interacting residues provide insight into the binding mode.

Compound IDDocking Score (kcal/mol)Predicted Inhibition Constant (Ki) (nM)Key Hydrogen Bond InteractionsKey Hydrophobic Interactions
Sorafenib (Reference) -11.515.2Cys919, Asp1046Val848, Ala866, Leu1035
PZ-1 -10.835.7Cys919, Glu885Val848, Leu889, Leu1035
PZ-2 -9.2150.4Asp1046Ala866, Val916, Leu1035
PZ-3 -7.5850.1(None)Val848, Ala866

Table 1: Comparative docking results of pyrazole analogs against the VEGFR-2 active site.

Interpretation of Results
  • PZ-1 shows the most promising profile among the designed analogs, with a docking score and predicted Ki closest to the reference inhibitor, Sorafenib. Its ability to form hydrogen bonds with both Cys919 in the hinge region and Glu885 suggests a strong and specific interaction.

  • PZ-2 demonstrates moderate activity, forming a key hydrogen bond with Asp1046 in the DFG motif.

  • PZ-3 has the weakest predicted affinity and lacks any hydrogen bond interactions, suggesting its binding is primarily driven by less specific hydrophobic contacts.

This comparative analysis allows for the prioritization of PZ-1 for further optimization and experimental validation.

Visualizing the Binding Mode

A 2D interaction diagram provides a clear representation of the key interactions between the ligand and the protein active site.

G cluster_ligand PZ-1 cluster_residues VEGFR-2 Active Site PZ_core Pyrazole Core Aryl_group Aryl Group PZ_core->Aryl_group Substituent_R1 R1 Substituent PZ_core->Substituent_R1 Cys919 Cys919 PZ_core->Cys919 H-bond Leu889 Leu889 PZ_core->Leu889 Hydrophobic Val848 Val848 Aryl_group->Val848 Hydrophobic Leu1035 Leu1035 Aryl_group->Leu1035 Hydrophobic Glu885 Glu885 Substituent_R1->Glu885 H-bond

Figure 2: 2D interaction diagram of PZ-1 in the VEGFR-2 active site.

Conclusion: From In Silico Insights to Experimental Validation

Comparative molecular docking is a powerful and cost-effective method for screening and prioritizing pyrazole analogs as potential drug candidates.[4] By following a rigorous and self-validating protocol, researchers can gain significant insights into the structure-activity relationships of their compounds and make data-driven decisions for further development. The ultimate goal of any in silico study is to guide and enhance the efficiency of experimental research. The findings from these docking studies should be used to formulate hypotheses that can be tested through chemical synthesis and biological assays, bringing us one step closer to the discovery of novel therapeutics.

References

  • Wanode, P., et al. (2026). Discovery of pyrazole–pyrazoline derivatives as VEGFR-2 kinase inhibitors: In silico approach. Journal of Applied Pharmaceutical Science, 16(02), 122-135.
  • MDPI. (2022). Design and Synthesis of Aminopyrimidinyl Pyrazole Analogs as PLK1 Inhibitors Using Hybrid 3D-QSAR and Molecular Docking. MDPI. Retrieved from [Link]

  • Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results? Retrieved from [Link]

  • YouTube. (2021). Analysis of Docking results by Autodock ||Protein Ligand interaction || High Quality 2D & 3D figure. Retrieved from [Link]

  • ResearchGate. (2025). Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. Retrieved from [Link]

  • PubMed. (2022). Design and Synthesis of Aminopyrimidinyl Pyrazole Analogs as PLK1 Inhibitors Using Hybrid 3D-QSAR and Molecular Docking. Retrieved from [Link]

  • Vu, L. (2023). Analyze protein-ligand interactions of docking-based virtual screening results. Medium. Retrieved from [Link]

  • Sciforum. (n.d.). MOLECULAR DOCKING STUDIES OF NOVEL PYRAZOLE ANALOGS AS POSSIBLE HIV-1 RT INHIBITORS. Retrieved from [Link]

  • PMC. (2014). Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. Retrieved from [Link]

  • Jurnal Universitas Padjadjaran. (2023). Molecular interaction analysis and visualization of protein-ligand docking using Biovia Discovery Studio Visualizer. Retrieved from [Link]

  • International Journal of Biology, Pharmacy and Allied Sciences (IJBPAS). (2022). molecular docking, validation and pharmacokinetic prediction of some designed pyrazole derivatives against dna gyrase. Retrieved from [Link]

  • University of Oxford. (n.d.). Session 4: Introduction to in silico docking. Retrieved from [Link]

  • ScotChem. (2025). 6. Preparing the protein and ligand for docking. Retrieved from [Link]

  • RSC Publishing. (2023). Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer. Retrieved from [Link]

  • MDPI. (2022). Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors. Retrieved from [Link]

  • European Journal of Chemistry. (2022). QSAR and docking studies of pyrazole analogs as antiproliferative against human colorectal adenocarcinoma cell line HT-29. Retrieved from [Link]

  • ResearchGate. (2016). (PDF) Molecular Docking Studies of Novel Pyrazole Analogs as Possible HIV-1-RT Inhibitors. Retrieved from [Link]

  • Cresset Group. (n.d.). Protein-ligand docking. Retrieved from [Link]

  • University of Cambridge. (n.d.). Protein-Ligand Docking. Retrieved from [Link]

  • Dove Press. (2020). Synthesis, Molecular Docking, and Cytotoxic Evaluation of Some Novel 1H-Pyrazole Derivatives from Pentoxifylline. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine proper disposal procedures

An In-Depth Guide to the Safe Disposal of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine Core Principles: Hazard Identification and Risk Assessment Before handling or disposing of any chemical, a thorough understanding of...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Safe Disposal of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine

Core Principles: Hazard Identification and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine is not publicly available, data from structurally similar chlorinated pyrazole derivatives provide a strong basis for risk assessment.[1][2][3] Pyrazole derivatives as a class have a wide range of biological activities and chemical properties.[4][5][6]

The primary hazards associated with this class of compounds include:

  • Skin Irritation: Causes skin irritation upon contact.[1][2][3]

  • Serious Eye Irritation: Poses a significant risk of serious eye irritation.[1][2][3]

  • Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[2][7]

The presence of a carbon-halogen (C-Cl) bond classifies this compound as a halogenated organic compound .[8][9][10] This classification is critical for disposal, as halogenated wastes require specific treatment methods to prevent the formation of environmentally persistent and toxic byproducts like dioxins during incineration.[9][11] Therefore, it must never be mixed with non-halogenated organic waste.[8][9]

Table 1: Hazard Profile for Chlorinated Pyrazole Derivatives

Hazard ClassificationDescriptionPrimary Exposure RoutesRecommended Precautions
Skin Irritation (Category 2) Causes redness, itching, and inflammation upon contact.DermalWear appropriate chemical-resistant gloves and a lab coat.[1][12]
Eye Irritation (Category 2/2A) Causes serious and potentially damaging eye irritation.OcularUse safety glasses with side shields or chemical goggles.[1][12]
STOT SE 3 (Respiratory) May cause respiratory tract irritation.InhalationHandle in a well-ventilated area or a chemical fume hood.[2][7]
Halogenated Organic Compound Subject to specific hazardous waste regulations.EnvironmentalSegregate waste and dispose of via a licensed hazardous waste company.[11][12]

Essential Personal Protective Equipment (PPE)

Based on the hazard assessment, the following minimum PPE must be worn when handling or preparing 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine for disposal.

  • Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been inspected for integrity before use. Dispose of contaminated gloves after use in accordance with good laboratory practices.[12]

  • Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles. A face shield may be required for larger quantities or when there is a splash hazard.[12]

  • Skin and Body Protection: A complete lab coat or suit protecting against chemicals is required. The type of protective equipment must be selected according to the concentration and amount of the substance at the specific workplace.[12]

  • Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH (US) or EN 143 (EU) approved particle respirator.[12] All handling of the solid compound should ideally occur within a certified chemical fume hood.[2]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

  • Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure adequate ventilation and eliminate all ignition sources.[13]

  • Don PPE: Wear the full PPE detailed in Section 2 before attempting cleanup.[13]

  • Containment: For solid spills, carefully sweep up the material to avoid creating dust.[12] For liquid spills (if the compound is dissolved in a solvent), absorb the spill with an inert, non-combustible material such as vermiculite, sand, or silica gel.[2]

  • Collection: Place the contained material into a suitable, clearly labeled, and closed container for hazardous waste disposal.[2][12]

  • Decontamination: Clean the spill area thoroughly with soap and water. Collect the cleaning materials and rinsate as hazardous waste.

  • Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Waste Segregation: The Cornerstone of Compliance

Proper segregation is the most critical step in the disposal process. The causality is clear: mixing halogenated and non-halogenated waste streams leads to costly and environmentally detrimental disposal challenges.[9] Non-halogenated solvents can often be recycled as fuel, whereas halogenated solvents must undergo high-temperature incineration with specialized scrubbers to manage acidic gases (like HCl) produced during combustion.[9][11]

Workflow for Waste Handling and Segregation

G cluster_prep Preparation & Identification cluster_decision Segregation Decision cluster_action Action & Containment cluster_final Finalization for Disposal A Identify Waste: 4-Chloro-1-(2-ethylhexyl)-1h-pyrazol-3-amine (Solid or in Solution) B Is the compound a Halogenated Organic? (Contains F, Cl, Br, I) A->B Assess Properties C YES B->C D Select a designated 'HALOGENATED ORGANIC WASTE' container. C->D E Ensure container is compatible, in good condition, and has a secure screw-top cap. D->E Verify F Transfer waste into the container. Do NOT fill more than 75% full. E->F Proceed G Securely close the container. F->G H Label container with: 1. The words 'HAZARDOUS WASTE' 2. Full chemical name(s) of contents 3. Date of first addition G->H I Store in a designated Satellite Accumulation Area (SAA) away from incompatible materials. H->I J Arrange for pickup by your institution's EHS department. I->J

Caption: Waste Disposal Decision Workflow.

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the compliant disposal of 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine and its contaminated materials.

  • Select the Correct Waste Container: Obtain a designated "Halogenated Organic Waste" container from your institution's EHS department or approved supplier. The container must be in good condition, compatible with the chemical, and have a tightly sealing screw-top cap.[8][14]

  • Label the Container: Before adding any waste, affix a hazardous waste label.[8] The label must include:

    • The words "Hazardous Waste".[15]

    • The full chemical name: "Waste 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine". Do not use abbreviations or chemical formulas.[8]

    • If dissolved in a solvent, list all components and their approximate percentages.

    • The date the first drop of waste is added.

  • Transfer the Waste:

    • Pure Compound/Residue: Carefully transfer any remaining solid compound into the designated waste container.

    • Contaminated Labware: Disposable items (gloves, weigh boats, pipette tips) that are contaminated with the compound should be placed in a sealed bag and then into a solid hazardous waste container, clearly labeled with the chemical name.

    • Solutions: If the compound is in a solvent, it must be collected in a liquid halogenated waste container. Do not mix with non-halogenated solvents, strong acids, bases, or oxidizers.[9][14][15] Liquid waste containers should not be filled beyond 75% capacity to allow for vapor expansion.[14]

  • Container Management: Keep the waste container closed at all times except when actively adding waste.[8] This is a critical safety and regulatory requirement to prevent the release of vapors and to be prepared for any unforeseen incident.

  • Storage: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) or your lab's main hazardous waste storage area. Ensure it is stored away from incompatible materials.[8][16]

  • Final Disposal: Arrange for the disposal of the full container through your institution's licensed professional waste disposal service.[12] Never attempt to dispose of this chemical down the drain or in regular trash.[8][12]

Regulatory Context

The disposal of halogenated organic compounds (HOCs) is regulated by environmental agencies to prevent pollution.[11] In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) lists many HOCs as hazardous wastes, prohibiting their land disposal and mandating specific treatment technologies.[10][11] While 4-Chloro-1-(2-ethylhexyl)-1H-pyrazol-3-amine may not be explicitly listed, its chemical class dictates that it must be treated as a regulated hazardous waste.[10] Adherence to the procedures outlined in this guide ensures compliance with these foundational environmental laws.

References

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